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Compound of Interest

4-(2-
Compound Name:

Fluorophenoxymethyl)benzonitrile

Cat. No.: B1291947

Technical Guide: 4-(2-
Fluorophenoxymethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the known chemical properties of 4-
(2-Fluorophenoxymethyl)benzonitrile. Due to the limited availability of public data for this
specific compound, this guide also includes a proposed synthesis methodology based on
established chemical principles. All quantitative data found in public sources has been
summarized for clarity.

Chemical Properties

The fundamental chemical properties of 4-(2-Fluorophenoxymethyl)benzonitrile are detailed
below. It is important to note that experimental physical properties such as melting and boiling
points are not readily available in published literature.
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Property Value Source

AccelaChemBio,

CAS Number 1016780-76-9

CymitQuimica[1][2]
Molecular Formula C14H10FNO CymitQuimica[2]
Molecular Weight 227.23 g/mol CymitQuimical2]
Purity >95% CymitQuimica[2]

Experimental Protocols
Proposed Synthesis: Williamson Ether Synthesis

A standard and widely applicable method for the synthesis of ethers such as 4-(2-
Fluorophenoxymethyl)benzonitrile is the Williamson ether synthesis. This method involves
the reaction of an alkoxide with a primary alkyl halide. In this proposed protocol, 2-fluorophenol
is deprotonated by a base to form the corresponding phenoxide, which then acts as a
nucleophile, attacking the electrophilic carbon of 4-(bromomethyl)benzonitrile.

Materials:

4-(Bromomethyl)benzonitrile

e 2-Fluorophenol

o Potassium Carbonate (K2CO3s) or Sodium Hydride (NaH)

e Anhydrous polar aprotic solvent (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile)
e Deionized water

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:
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e To a solution of 2-fluorophenol in the chosen anhydrous solvent, add a suitable base such as
potassium carbonate or sodium hydride at room temperature under an inert atmosphere
(e.g., nitrogen or argon).

« Stir the mixture at room temperature for a designated period to allow for the formation of the
2-fluorophenoxide salt.

e Add a solution of 4-(bromomethyl)benzonitrile in the same anhydrous solvent to the reaction
mixture.

» Heat the reaction mixture to an appropriate temperature (e.g., 60-80 °C) and monitor the
progress of the reaction by thin-layer chromatography (TLC).

e Upon completion of the reaction, cool the mixture to room temperature and quench with
deionized water.

o Extract the aqueous layer with ethyl acetate.
o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel to yield pure 4-(2-
Fluorophenoxymethyl)benzonitrile.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for 4-(2-
Fluorophenoxymethyl)benzonitrile is not available in the public domain based on the
conducted searches. For definitive structural confirmation and purity assessment, it is
recommended to acquire these spectra upon synthesis of the compound.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activity or any
associated signaling pathways for 4-(2-Fluorophenoxymethyl)benzonitrile. Further research
would be required to determine its pharmacological properties and mechanism of action.
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Visualizations

Below is a diagram illustrating the proposed experimental workflow for the synthesis of 4-(2-
Fluorophenoxymethyl)benzonitrile.

Reactant Preparation

!

2_Fluorophenol

Click to download full resolution via product page

Caption: Proposed Williamson Ether Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(2-Fluorophenoxymethyl)benzonitrile chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291947#4-2-fluorophenoxymethyl-benzonitrile-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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